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Compound of Interest

Compound Name: 3,4,5-Trifluoroanisole

Cat. No.: B1362294 Get Quote

In the landscape of modern drug discovery and materials science, fluorinated aromatic

compounds represent a class of high-value building blocks. The strategic incorporation of

fluorine atoms into organic scaffolds can profoundly influence a molecule's physicochemical

and biological properties, including metabolic stability, binding affinity, and electronic

characteristics. 3,4,5-Trifluoroanisole (CAS No. 203245-17-4) is an exemplar of such a

building block, serving as a key precursor in the synthesis of advanced pharmaceutical

intermediates and materials for organic light-emitting diodes (OLEDs)[1].

The precise determination of fundamental physical properties, such as melting and boiling

points, is a non-negotiable prerequisite for its effective use in research and development.

These parameters govern the selection of appropriate reaction conditions, purification

strategies (like distillation and recrystallization), and safe handling protocols. This guide

provides a comprehensive overview of the known physical properties of 3,4,5-Trifluoroanisole,

detailed experimental protocols for their verification, and the scientific rationale underpinning

these methodologies. It is designed for researchers, chemists, and drug development

professionals who require both authoritative data and a practical framework for its experimental

validation.

Physicochemical Properties: A Comparative
Overview
Accurate and reliable physical data is the bedrock of chemical synthesis. Below is a summary

of the reported physicochemical properties for 3,4,5-Trifluoroanisole. It is critical to note the
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discrepancy in reported melting point values found in scientific databases, a common challenge

in research that underscores the importance of independent experimental verification. For

context, data for the structurally related solid, 3,4,5-Trifluoroaniline, is also provided.

Property 3,4,5-Trifluoroanisole
3,4,5-Trifluoroaniline (for
comparison)

CAS Number 203245-17-4[1][2][3] 163733-96-8[4][5]

Molecular Formula C₇H₅F₃O[1][2][3] C₆H₄F₃N[4][5]

Molecular Weight 162.11 g/mol [1][2][3] 147.10 g/mol [4][5][6]

Physical Form Low melting solid or liquid[3][7]
White to grey/purple crystals[4]

[5]

Melting Point 20°C[3] or 52°C[7] 61 - 64°C[4][5]

Boiling Point 39°C @ 1 mmHg[3][7] 100.5°C (rough estimate)[4]

Density 1.285 g/cm³ (Predicted)[3] 1.351 g/cm³ (estimate)[4]

Note: The boiling point for 3,4,5-Trifluoroanisole is reported under vacuum. Its boiling point at

atmospheric pressure will be substantially higher.

Part I: Experimental Determination of Melting Point
The Principle of Melting Point as a Purity Criterion
The melting point of a crystalline solid is the temperature at which it transitions from the

ordered solid phase to the liquid phase. For a pure substance, this transition occurs over a very

narrow temperature range (typically <1°C). The presence of even minor impurities disrupts the

crystal lattice, which requires less energy to break apart. This results in two observable effects:

a depression of the melting point and a broadening of the melting range. Therefore, a sharp,

well-defined melting point is a reliable and time-honored indicator of high purity.

Methodology: Digital Melting Point Apparatus
This protocol describes the use of a modern digital melting point apparatus (e.g., a Mel-Temp

or similar device), which offers superior accuracy and safety compared to traditional oil bath
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methods. Given that 3,4,5-Trifluoroanisole is a low-melting solid, care must be taken to

ensure the starting temperature of the apparatus is well below the expected melting point.

Experimental Protocol:

Sample Preparation (The Causality): The sample must be completely dry and finely

powdered. Moisture can act as an impurity, depressing the melting point. A fine powder

ensures uniform packing and efficient heat transfer within the capillary tube, which is critical

for observing a sharp, accurate transition.

Place a small amount of the solid on a watch glass. If it appears coarse, gently crush it to

a fine powder using a spatula.

If moisture is suspected, dry the sample under vacuum for several hours.

Capillary Loading:

Take a glass capillary tube (sealed at one end) and press the open end into the powdered

sample.

Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.

The goal is a tightly packed column of 2-3 mm in height. An insufficient sample will be

difficult to observe, while too much sample will cause a temperature gradient and broaden

the observed melting range.

Apparatus Setup and Measurement:

Insert the loaded capillary tube into the sample holder of the melting point apparatus.

Set the initial heating rate to be rapid (e.g., 10-15°C/minute) to quickly determine an

approximate melting range.

Allow the apparatus to cool significantly.

Prepare a new sample and set the heating rate to a slow, controlled ramp (1-2°C/minute)

starting from a temperature at least 15-20°C below the approximate melting point found in
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the first run. A slow rate is essential to ensure the sample and thermometer are in thermal

equilibrium, preventing an overestimation of the melting temperature.

Data Recording (The Self-Validating System):

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last crystal of the solid melts completely.

The melting point is reported as the range T₁ - T₂.

Perform the determination in triplicate to ensure reproducibility. Consistent results validate

the technique and the data.

Workflow for Melting Point Determination

Sample Preparation Capillary Loading Measurement Data Analysis

Dry Sample Powder Sample
Ensure homogeneity

Tap open end into sample Pack 2-3 mm of solid Insert into Apparatus Heat slowly (1-2°C/min) Observe & Record T1 (First Drop) Observe & Record T2 (All Liquid) Report Range (T1 - T2) Assess Purity (Sharpness of Range)

Click to download full resolution via product page

Caption: Workflow for accurate melting point determination.

Part II: Experimental Determination of Boiling Point
The Principle of Boiling Point and Vacuum Distillation
A liquid's boiling point is the temperature at which its vapor pressure equals the surrounding

atmospheric pressure. Since many complex organic molecules decompose at their

atmospheric boiling points, boiling points are often determined under reduced pressure

(vacuum). The Siwoloboff method is a micro-scale technique ideal for determining the boiling

point of small, valuable quantities of a liquid sample.
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Methodology: Micro-Boiling Point (Siwoloboff Method)
This technique relies on trapping a small bubble of air in an inverted capillary, which expands

upon heating and serves as a sensitive indicator of the liquid's vapor pressure.

Experimental Protocol:

Apparatus Assembly:

Attach a small test tube (e.g., a 75x10 mm fusion tube) containing 0.5 mL of 3,4,5-
Trifluoroanisole to a thermometer with a rubber band or wire. The bulb of the

thermometer should be level with the bottom of the test tube.

Prepare a boiling point capillary by taking a standard melting point capillary and sealing it

with a flame approximately 5-10 mm from one end.

Place this small, sealed capillary into the fusion tube with the open end down.

Heating and Observation (The Causality):

Immerse the entire assembly in a heating bath (an oil bath or a metal block on a hot plate).

Begin heating gently while stirring the bath to ensure uniform temperature distribution.

As the temperature rises, the air trapped in the inverted capillary will expand and a slow

stream of bubbles will emerge from the open end. This initial bubbling is due to simple

thermal expansion of the trapped air.

As the liquid's boiling point is approached, its vapor pressure increases significantly,

forcing a rapid and continuous stream of bubbles from the capillary. This indicates that the

vapor pressure inside the capillary is now greater than the external pressure.

Data Recording (The Self-Validating System):

Once a continuous, rapid stream of bubbles is observed, turn off the heat and allow the

bath to cool slowly.
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The stream of bubbles will slow and eventually stop. The exact temperature at which

bubbling ceases and the liquid just begins to be drawn back into the capillary is the boiling

point. At this precise moment, the vapor pressure of the liquid equals the pressure of the

surrounding system.

Recording the temperature on both heating and cooling cycles and ensuring they are

consistent provides a self-validating measurement. Repeat the process to ensure

reproducibility.

Workflow for Micro-Boiling Point Determination

Apparatus Setup Heating Phase Cooling & Measurement Result

Add 0.5 mL liquid to fusion tube Insert sealed capillary (open end down) Attach tube to thermometer Immerse in heating bath Heat gently Observe rapid, continuous bubbles Turn off heat Observe bubble stream slowing Record T when liquid enters capillary Boiling Point Recorded

Click to download full resolution via product page

Caption: Workflow for micro-scale boiling point determination.

Safety and Handling of Fluorinated Aromatic
Compounds
While a specific Safety Data Sheet (SDS) for 3,4,5-Trifluoroanisole is not widely available, the

handling precautions for structurally similar fluorinated compounds, such as fluoroanilines,

provide an authoritative guide.

Engineering Controls: All handling of 3,4,5-Trifluoroanisole should be conducted in a

certified chemical fume hood to minimize inhalation exposure[8]. Use explosion-proof

ventilation and electrical equipment where appropriate[8].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166 regulations[8].
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Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.

Avoid all direct skin contact.

Respiratory Protection: If working outside of a fume hood or if aerosolization is possible,

use a NIOSH/MSHA or European Standard EN 149 approved respirator[8].

Handling and Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area[9].

Keep away from sources of ignition, heat, and strong oxidizing agents[8].

First Aid:

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing[8].

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Seek immediate medical attention[8].

If inhaled: Move the victim to fresh air and keep at rest in a position comfortable for

breathing[8][10].

If swallowed: Rinse mouth and call a poison center or physician if you feel unwell[8].

Conclusion
3,4,5-Trifluoroanisole is a valuable compound for the synthesis of next-generation

pharmaceuticals and advanced materials. The accurate determination of its melting and boiling

points is fundamental to its application. This guide has presented the available literature data,

highlighting existing inconsistencies that necessitate careful experimental verification. By

following the detailed, self-validating protocols provided, researchers can confidently determine

these crucial physicochemical properties, ensuring the integrity of their experimental work and

advancing their research objectives with precision and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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